Cas no 181867-19-6 (1-methyl-1H-1,3-benzodiazole-6-carbaldehyde)

• Product Name: 1-methyl-1H-1,3-benzodiazole-6-carbaldehyde
• CAS No: 181867-19-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11977687
• CID: 113731
• PubChem ID: 22464914
• Update Time: 2025-11-02

1-methyl-1H-1,3-benzodiazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxaldehyde, 1-methyl- (9CI)
• 1H-Benzimidazole-6-carboxaldehyde, 1-methyl-
• 1-METHYL-1H-BENZO[D]IMIDAZOLE-6-CARBALDEHYDE
• 3-methylbenzimidazole-5-carbaldehyde
• 1-methyl-1H-benzimidazole-6-carbaldehyde
• 1-methyl-6-formyl-benzimidazole
• 3-methyl-3H-benzoimidazole-5-carbaldehyde
• 3-methyl-5-benzimidazolecarboxaldehyde
• 1-Methyl-1H-1,3-benzodiazole-6-carbaldehyde
• MFCD11977687
• 1-Methylbenzimidazole-6-carbaldehyde
• A812640
• SCHEMBL3411245
• 181867-19-6
• 1-Methyl-1h-benzimidazole-6-carboxaldehyde
• AKOS015910181
• AS-30917
• J-504859
• VWOWVKAZVUBJDJ-UHFFFAOYSA-N
• DTXSID80625816
• CS-0209822
• 2,3-DIHYDRO-1H-INDOLE-4-CARBOXYLICACID
• A812639
• FT-0645613
• SY026348
• AMY2141
• 1-methyl-1H-1,3-benzodiazole-6-carbaldehyde

• MDL： MFCD11977687
• Inchi： 1S/C9H8N2O/c1-11-6-10-8-3-2-7(5-12)4-9(8)11/h2-6H,1H3
• InChI Key： VWOWVKAZVUBJDJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)N(C)C=N2

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.21
• Boiling Point: 336.9±34.0°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.622
• PSA: 34.89000
• LogP: 1.38580

1-methyl-1H-1,3-benzodiazole-6-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-methyl-1H-1,3-benzodiazole-6-carbaldehyde

Recent Advances in the Application of 1-methyl-1H-1,3-benzodiazole-6-carbaldehyde (CAS: 181867-19-6) in Chemical Biology and Pharmaceutical Research

The compound 1-methyl-1H-1,3-benzodiazole-6-carbaldehyde (CAS: 181867-19-6) has recently emerged as a key building block in medicinal chemistry and chemical biology research. This heterocyclic aldehyde derivative has shown remarkable versatility in drug discovery applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies published in Q2 2024 highlight its structural advantages as a privileged scaffold that combines favorable physicochemical properties with synthetic accessibility.

A breakthrough study by Zhang et al. (Journal of Medicinal Chemistry, 2024) demonstrated the compound's utility in developing novel JAK3 inhibitors. The aldehyde functionality at the 6-position allowed efficient derivatization through reductive amination reactions, yielding compounds with IC50 values in the low nanomolar range. The methyl substitution at N1 was found to significantly improve metabolic stability compared to unmethylated analogs, addressing a common limitation in this class of inhibitors.

In antimicrobial research, 181867-19-6 has been employed as a core structure for developing novel quorum sensing inhibitors. A recent Nature Communications paper (Li et al., 2024) reported that derivatives of this compound effectively disrupted Pseudomonas aeruginosa biofilm formation at sub-MIC concentrations. The aldehyde group was crucial for covalent modification of the LasR receptor, while the benzodiazole core provided optimal membrane permeability.

Synthetic methodology developments have also advanced significantly. A Green Chemistry publication (Wang et al., 2024) described a novel photocatalytic method for the large-scale production of 1-methyl-1H-1,3-benzodiazole-6-carbaldehyde from commercially available precursors, achieving 85% yield with excellent atom economy. This addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Structural studies using X-ray crystallography (PDB entry 8T4Q) revealed that derivatives of 181867-19-6 adopt a planar conformation that facilitates π-stacking interactions with aromatic residues in protein binding pockets. This structural insight, combined with computational modeling data, has enabled more rational design of derivatives targeting specific protein families.

Ongoing clinical trials (NCT05678945) are evaluating a 181867-19-6-derived compound as a potential treatment for autoimmune disorders, with Phase I results showing favorable pharmacokinetic profiles. The compound's metabolic stability and selective tissue distribution make it particularly promising for chronic inflammatory conditions.

Future research directions highlighted in recent reviews include exploring the compound's potential in PROTAC design and as a warhead for covalent inhibitors. The unique electronic properties of the benzodiazole-aldehyde combination appear well-suited for these emerging therapeutic modalities, though further optimization of reactivity profiles may be required.